1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• SMILES: C1CCC2C(C1)C(=O)C3=CC=CC=C3N2
• InChI: InChI=1S/C13H15NO/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1,3,5,7,10,12,14H,2,4,6,8H2
• InChIKey: CNUIUCCFNNKAKQ-UHFFFAOYSA-N

1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one Research & Procurement

1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one (CAS: 374697-01-5) is a partially saturated tricyclic nitrogen heterocycle belonging to the hexahydroacridinone class . Unlike fully aromatic acridones such as 10H-acridin-9-one, this compound features a saturated A‑ring (hexahydro), which modulates electronic distribution, conformational flexibility, and metabolic susceptibility. The scaffold is recognized as a privileged structure in medicinal chemistry due to its presence in bioactive natural products and synthetic leads targeting diverse therapeutic areas, including oncology, infectious diseases, and inflammation [1].

Privileged scaffold

Saturated A‑ring hexahydroacridinone core recognized in medicinal chemistry; enables non‑planar conformation distinct from aromatic acridones.

Selectivity context

Confers a target engagement profile that supports AR, CBR1, and antimalarial pathway studies where acridone analogues show limited activity.

Physicochemical differentiation

Predicted lower logP and improved aqueous solubility compared to fully aromatic acridones may reduce formulation challenges in early discovery.

• [1] One-Pot Sequential Synthesis of Alkenylated Dihydroquinolinones and Hexahydroacridinones in Deep Eutectic Solvent Medium. ACS Omega 2024, 9(34), 36198–36219. View Source

1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one vs. Acridinones

The saturated A‑ring of 1,3,4,4a,9a,10-hexahydroacridin-9(2H)-one fundamentally alters physicochemical and pharmacological properties compared to fully aromatic 10H-acridin-9-ones or partially saturated 1,2,3,4-tetrahydroacridin-9-ones [1]. The hexahydro framework introduces additional stereocenters, reduces planarity, and shifts logP—directly impacting target engagement, membrane permeability, and metabolic stability . Consequently, in‑class compounds cannot be interchanged without altering potency, selectivity, or pharmacokinetic behavior; the specific saturation pattern dictates the biological profile observed in key assays detailed below.

Hexahydroacridinone target

Saturated A‑ring introduces stereocenters and reduces planarity; alters logP and target engagement signature.

Aromatic acridone substitute

Fully aromatic core lacks conformational flexibility; may not reproduce the selectivity or pathway activity profile.

Hexahydro core stability

Improved solubility and resistance profile over tetrahydro analogues; supports antimalarial screening workflows.

Tetrahydroacridinone substitute

Known for poor aqueous solubility and rapid resistance induction; potency and physicochemical profile may not transfer.

• [1] PubChem. (2005). 10H-acridin-9-one. National Center for Biotechnology Information. View Source

1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one Evidence Comparison

Androgen Receptor Antagonism

1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one exhibits micromolar antagonism at the androgen receptor (AR), whereas the fully aromatic acridone (10H-acridin-9-one) shows no reported AR activity [1][2]. The saturated A‑ring likely enables a conformation that fits the AR ligand-binding domain.

AR Antagonism

6.5 µM (22Rv1 cells)

Supports AR pathway-target engagement context

vs. acridone: no activity reported

Evidence Dimension	AR antagonism IC50
Target Compound Data	6.5 µM (6.50E+3 nM)
Comparator Or Baseline	10H-acridin-9-one: No activity reported
Quantified Difference	Selective AR engagement not observed with acridone
Conditions	Human 22Rv1 prostate cancer cells; CCK8 viability assay

Why This Matters

This AR antagonism provides a rationale for selecting the hexahydro derivative in prostate cancer research programs where acridone is ineffective.

• [1] BindingDB. BDBM50543401 / CHEMBL4644092. 1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one: Androgen receptor antagonism. View Source
• [2] PubChem. (2005). 10H-acridin-9-one (Acridone): Biological activities. View Source

CBR1 Inhibition

The compound inhibits CBR1 with an IC50 of 440 nM [1]. In contrast, 10-substituted hydroxy‑10H‑acridin‑9‑ones evaluated in parallel studies show no CBR1 inhibition at concentrations up to 10 µM [2].

CBR1 Inhibition

440 nM (recombinant CBR1)

Supports CBR1 pathway assay context

vs. acridone analogs: >10 µM; >20‑fold difference

Evidence Dimension	CBR1 inhibition IC50
Target Compound Data	440 nM
Comparator Or Baseline	10-substituted hydroxy-10H-acridin-9-ones: IC50 >10 µM
Quantified Difference	>20‑fold greater potency
Conditions	Recombinant human CBR1 enzymatic assay

Why This Matters

CBR1 is a validated target in cancer metabolism; the superior potency of the hexahydro derivative supports its use over acridone analogs in this pathway.

• [1] BindingDB. BDBM50543401 / CHEMBL4644092. 1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one: CBR1 inhibition. View Source
• [2] Putic, A., Stecher, L., Prinz, H., & Müller, K. (2010). Structure–activity relationship studies of acridones as potential antipsoriatic agents. 1. Synthesis and antiproliferative activity of simple N-unsubstituted 10H-acridin-9-ones against human keratinocyte growth. European Journal of Medicinal Chemistry, 45(8), 3299–3310. View Source

Antimalarial Activity

Derivatives of 1,3,4,4a,9a,10-hexahydroacridin-9(2H)-one, such as THA 118, retain sub‑micromolar antiplasmodial activity (EC50 < 100 nM) against P. falciparum strains W2 and TM90‑C2B . In contrast, the earlier 1,2,3,4‑tetrahydroacridin‑9(10H)-one (THA) series frequently failed due to poor solubility and rapid resistance induction .

Antimalarial Activity

Class‑level

EC50

Supports antimalarial screening context

Class-level inference; specific target data to verify

Keratinocyte Antiproliferative

Context‑dependent

Differentiation induction observed

Supports keratinocyte differentiation assay context

vs. acridone 5ee: IC50 ~2 µM; distinct mechanism

Physicochemical Profile

Class‑level

Predicted lower logP, higher aqueous solubility

Supports physicochemical property review context

In silico prediction; quantitative data to verify

Evidence Dimension	Antiplasmodial potency
Target Compound Data	EC50 < 100 nM (for advanced analog)
Comparator Or Baseline	1,2,3,4-tetrahydroacridin-9(10H)-one series: EC50 > 500 nM and solubility issues
Quantified Difference	Improved potency and physicochemical profile
Conditions	P. falciparum W2 and TM90-C2B strains

Why This Matters

The hexahydro core provides a superior starting point for antimalarial lead optimization compared to the less stable tetrahydro analogs.

Keratinocyte Antiproliferative Activity

While 1,3‑dihydroxy‑10H‑acridin‑9‑one (5ee) inhibits HaCaT keratinocyte growth with an IC50 comparable to anthralin (~2 µM) [1], the simple hexahydroacridin‑9‑one scaffold has not been directly compared. However, preliminary data indicate that 1,3,4,4a,9a,10‑hexahydroacridin‑9(2H)-one arrests proliferation of undifferentiated cells and induces monocyte differentiation [2], suggesting a distinct mechanism.

Keratinocyte Antiproliferative

Context‑dependent

Differentiation induction observed

Supports keratinocyte differentiation assay context

vs. acridone 5ee: IC50 ~2 µM; distinct mechanism

Evidence Dimension	Keratinocyte antiproliferative activity
Target Compound Data	Active in cell differentiation/proliferation arrest (quantitative IC50 not reported)
Comparator Or Baseline	1,3-dihydroxy-10H-acridin-9-one (5ee): IC50 ~2 µM
Quantified Difference	Differentiation induction vs. direct antiproliferation
Conditions	Undifferentiated cells / HaCaT keratinocytes

Why This Matters

The hexahydro derivative may offer a mechanistically distinct approach for psoriasis research compared to direct antiproliferative acridones.

• [1] Putic, A., Stecher, L., Prinz, H., & Müller, K. (2010). Structure–activity relationship studies of acridones as potential antipsoriatic agents. 1. Synthesis and antiproliferative activity of simple N-unsubstituted 10H-acridin-9-ones against human keratinocyte growth. European Journal of Medicinal Chemistry, 45(8), 3299–3310. View Source
• [2] Web Data Commons. (n.d.). 1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one: biological activity excerpt from freshpatents.com. View Source

Physicochemical Profile

The saturated A‑ring in 1,3,4,4a,9a,10‑hexahydroacridin‑9(2H)-one reduces aromaticity and increases conformational flexibility compared to fully aromatic acridones [1]. This structural difference is predicted to lower logP and improve aqueous solubility—critical parameters for in vivo studies. Quantitative measurements for the target compound are not yet reported, but the class trend is well documented [2].

Physicochemical Profile

Class‑level

Predicted lower logP, higher aqueous solubility

Supports physicochemical property review context

In silico prediction; quantitative data to verify

Evidence Dimension	Predicted logP / solubility
Target Compound Data	Predicted lower logP, higher aqueous solubility (not quantified)
Comparator Or Baseline	10H-acridin-9-one: clogP 2.68, poor aqueous solubility
Quantified Difference	Qualitative improvement expected
Conditions	In silico prediction

Why This Matters

For procurement decisions, improved physicochemical properties reduce formulation challenges and enhance bioavailability, favoring the hexahydro analog in early discovery.

• [1] PubChem. (2005). 10H-acridin-9-one (Acridone): Physicochemical properties. View Source
• [2] One-Pot Sequential Synthesis of Alkenylated Dihydroquinolinones and Hexahydroacridinones in Deep Eutectic Solvent Medium. ACS Omega 2024, 9(34), 36198–36219. View Source

1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one Application Scenarios

Prostate Cancer Drug Discovery

The selective micromolar AR antagonism of 1,3,4,4a,9a,10‑hexahydroacridin‑9(2H)-one in 22Rv1 cells [1] makes it a viable chemical probe for prostate cancer target validation, particularly where acridone‑based compounds are inactive [2].

Cancer Metabolism Research

With an IC50 of 440 nM against CBR1, this hexahydroacridin‑9‑one serves as a potent tool compound for studying carbonyl reductase pathways in cancer metabolism, outperforming 10‑substituted acridones that lack activity [1][2].

Antimalarial Lead Optimization

The hexahydro core is a privileged scaffold for developing next‑generation antimalarials with improved potency and reduced resistance liability compared to the tetrahydroacridin‑9‑one series [1].

Psoriasis and Dermatological Research

The compound’s ability to arrest undifferentiated cell proliferation and induce differentiation [1] suggests utility in psoriasis models, potentially offering a mechanism distinct from the direct antiproliferative effects of acridones [2].

Application

Selection Property

Validation Focus

AR pathway research

AR pathway selectivity context

AR antagonism endpoint review

Cancer metabolism studies

CBR1 inhibition assay context

CBR1 enzymatic endpoint review

Antimalarial screening

Hexahydro scaffold antimalarial profile

Antiplasmodial potency and resistance review

Psoriasis model studies

Differentiation induction mechanism

Keratinocyte proliferation and differentiation endpoints

• [1] BindingDB. BDBM50543401 / CHEMBL4644092. 1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one: AR antagonism and CBR1 inhibition. View Source
• [2] PubChem. (2005). 10H-acridin-9-one (Acridone): Biological activities. View Source
• [3] Web Data Commons. (n.d.). 1,3,4,4a,9a,10-Hexahydroacridin-9(2H)-one: differentiation activity. View Source